Cas no 64230-78-0 (Benzenepropanol, b-amino-4-fluoro-)
64230-78-0 structure
Product Name:Benzenepropanol, b-amino-4-fluoro-
CAS No:64230-78-0
MF:C9H12FNO
MW:169.196085929871
CID:519238
PubChem ID:3048998
Update Time:2023-10-31
Benzenepropanol, b-amino-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanol, b-amino-4-fluoro-
- 2-amino-3-(4-fluorophenyl)propan-1-ol
- C9-H12-F-N-O
- AT10694
- 2-Amino-3-(p-fluorophenyl)-1-propanol
- SB44963
- AKOS006279579
- SB45160
- 35373-69-4
- b-Amino-4-fluorobenzenepropanol
- 1-Propanol, 2-amino-3-(p-fluorophenyl)-
- C9H12FNO
- DTXSID90982780
- EN300-123401
- SCHEMBL823637
- 64230-78-0
- BRN 2718796
- LS-121671
-
- Inchi: 1S/C9H12FNO/c10-8-3-1-7(2-4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2
- InChI Key: NHOCAYQCFORHNF-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC(CO)N
Computed Properties
- Exact Mass: 169.09036
- Monoisotopic Mass: 169.090292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: 0.7
Experimental Properties
- Density: 1.17
- Boiling Point: 307.6°C at 760 mmHg
- Flash Point: 139.8°C
- Refractive Index: 1.541
- PSA: 46.25
Benzenepropanol, b-amino-4-fluoro- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
64230-78-0 (Benzenepropanol, b-amino-4-fluoro-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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